2-[1,3-bis(4-methylphenyl)imidazolidin-2-yl]-4-bromo-N-(2-fluorophenyl)aniline

• IUPAC Name: 2-[1,3-bis(4-methylphenyl)imidazolidin-2-yl]-4-bromo-N-(2-fluorophenyl)aniline
• InChI: InChI=1S/C29H27BrFN3/c1-20-7-12-23(13-8-20)33-17-18-34(24-14-9-21(2)10-15-24)29(33)25-19-22(30)11-16-27(25)32-28-6-4-3-5-26(28)31/h3-16,19,29,32H,17-18H2,1-2H3
• InChI Key: JNCBNJWWIHRPFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(C2C3=C(C=CC(=C3)Br)NC4=CC=CC=C4F)C5=CC=C(C=C5)C
• Molecular Formula: C29H27BrFN3
• Molecular Weight: 516.4 g/mol

Description

2-[1,3-bis(4-methylphenyl)imidazolidin-2-yl]-4-bromo-N-(2-fluorophenyl)aniline is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BMFI, and it has been found to exhibit a range of interesting biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BMFI is complex and multifaceted. It has been found to interact with a range of proteins and enzymes, including kinases, phosphatases, and G-protein-coupled receptors. These interactions can lead to a range of downstream effects, including changes in cell signaling pathways, gene expression, and protein synthesis.
Biochemical and Physiological Effects:
BMFI has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to inhibit the activity of certain kinases and phosphatases, which can lead to changes in cell signaling pathways and gene expression. BMFI has also been found to activate certain G-protein-coupled receptors, which can lead to changes in cellular responses and physiological processes.

Advantages and Limitations for Lab Experiments

BMFI has several advantages as a tool for scientific research. It is a highly specific and potent inhibitor of certain kinases and phosphatases, which makes it a valuable tool for studying the mechanisms of action of these enzymes. However, BMFI also has some limitations. It can be difficult to synthesize, and its high potency can make it challenging to use in certain experimental settings.

Future Directions

There are several potential future directions for research involving BMFI. One area of interest is the development of new synthetic methods for producing BMFI and related compounds. Another area of interest is the identification of new targets for BMFI, which could lead to the development of new therapeutic agents. Additionally, further studies are needed to fully understand the mechanisms of action of BMFI and its potential applications in scientific research.

Scientific Research Applications

BMFI has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of BMFI as a tool for studying the mechanisms of action of various biological processes. BMFI has been found to interact with a range of proteins and enzymes, and this interaction can provide valuable insights into the underlying mechanisms of these processes.